Cas no 1361542-12-2 (3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361542-12-2
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967087
• Update Time: 2025-06-09

3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C13H7Cl3F3NO/c14-7-2-9(15)12(10(16)3-7)8-1-6(13(17,18)19)4-20-11(8)5-21/h1-4,21H,5H2
• InChI Key： KBEHCVDHNYILRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(C(F)(F)F)=CN=C1CO)Cl)Cl

Computed Properties

• Exact Mass: 354.954531 g/mol
• Monoisotopic Mass: 354.954531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1
• Molecular Weight: 356.5

Additional information on 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361542-12-2)

3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361542-12-2) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trichlorophenyl group and a trifluoromethyl-substituted pyridine ring. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial contexts.

The synthesis of 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol involves a series of well-defined chemical reactions. Typically, the process begins with the formation of the trichlorophenyl moiety, followed by the introduction of the trifluoromethyl group onto the pyridine ring. The final step involves the addition of the methanol functionality, which can be achieved through various methods such as nucleophilic substitution or reduction reactions. The precise synthesis route can vary depending on the desired purity and yield of the final product.

In terms of its physical properties, 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol is a solid at room temperature with a high melting point due to the presence of multiple halogen atoms and the aromatic system. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The spectroscopic properties of 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectra reveal distinct signals for the protons in the methanol group and the aromatic ring, while MS data provide information on the molecular weight and fragmentation patterns. IR spectroscopy confirms the presence of key functional groups such as the hydroxyl group and the trifluoromethyl moiety.

In recent years, 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol has been explored for its potential biological activities. Studies have shown that this compound exhibits significant antifungal and antibacterial properties, making it a promising candidate for developing new pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of several pathogenic fungi and bacteria at low concentrations.

Beyond its antimicrobial properties, 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol has also been investigated for its potential as a lead compound in drug discovery. Its unique structure provides a scaffold for further chemical modifications to enhance its biological activity or improve its pharmacokinetic properties. For example, researchers have synthesized derivatives of this compound by introducing additional functional groups or altering the substituents on the pyridine ring to optimize its therapeutic potential.

The environmental impact of 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol is another area of interest. Studies have shown that while this compound is stable under normal conditions, it can degrade under specific environmental conditions such as exposure to sunlight or certain microbial communities. Understanding these degradation pathways is crucial for assessing its potential environmental impact and ensuring its safe use in various applications.

In conclusion, 3-(2,4,6-Trichlorophenyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361542-12-2) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in scientific and industrial contexts.